Cas no 1156152-73-6 ([(2,3-Dihydro-benzo[1,4]dioxin-2-ylmethyl)-methyl-amino]-acetic acid)
[(2,3-Dihydro-benzo[1,4]dioxin-2-ylmethyl)-methyl-amino]-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- [(2,3-Dihydro-benzo[1,4]dioxin-2-ylmethyl)-methyl-amino]-acetic acid
- 2-(((2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)methyl)(methyl)amino)acetic acid
- AM90749
- [(2,3-Dihydrobenzo[1,4]dioxin-2-ylmethyl)methylamino]acetic acid
-
- Inchi: 1S/C12H15NO4/c1-13(7-12(14)15)6-9-8-16-10-4-2-3-5-11(10)17-9/h2-5,9H,6-8H2,1H3,(H,14,15)
- InChI Key: OSPZQBVCYREZGZ-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2OCC1CN(C)CC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 271
- Topological Polar Surface Area: 59
[(2,3-Dihydro-benzo[1,4]dioxin-2-ylmethyl)-methyl-amino]-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 086607-500mg |
2,3-Dihydro-benzo[1,4]dioxin-2-ylmethyl)-methyl-amino]-acetic acid |
1156152-73-6 | 500mg |
£389.00 | 2022-03-01 |
[(2,3-Dihydro-benzo[1,4]dioxin-2-ylmethyl)-methyl-amino]-acetic acid Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on [(2,3-Dihydro-benzo[1,4]dioxin-2-ylmethyl)-methyl-amino]-acetic acid
[(2,3-Dihydro-benzo[1,4]dioxin-2-ylmethyl)-methyl-amino]-acetic acid
The compound [(2,3-Dihydro-benzo[1,4]dioxin-2-ylmethyl)-methyl-amino]-acetic acid (CAS No. 1156152-73-6) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of chemistry and pharmacology. This compound belongs to the class of amino acids, specifically a derivative of glycine, with a unique substituent attached to its amino group. The structure of this compound is characterized by the presence of a benzo[1,4]dioxin ring system, which is a fused bicyclic structure containing two oxygen atoms in the ring. The benzo[1,4]dioxin moiety is further substituted with a methyl group at the 2-position of the dihydro ring, adding to the complexity and uniqueness of this molecule.
Recent studies have highlighted the potential of this compound in various applications, particularly in the development of novel therapeutic agents. The benzo[1,4]dioxin system is known for its ability to modulate receptor activity, making it a valuable component in drug design. Researchers have explored its role in targeting specific pathways involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's, where modulation of certain receptors could lead to significant therapeutic benefits.
In addition to its pharmacological applications, this compound has also been investigated for its potential in agrochemicals. The benzo[1,4]dioxin moiety has been shown to exhibit bioactivity against various plant pathogens, suggesting its utility in developing eco-friendly pesticides and fungicides. This dual functionality underscores the versatility of this compound across multiple domains of chemical research.
The synthesis of [(2,3-Dihydro-benzo[1,4]dioxin-2-ylmethyl)-methyl-amino]-acetic acid involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the construction of the benzo[1,4]dioxin ring system through cyclization reactions and subsequent functionalization to introduce the amino acid moiety. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing scalability.
From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided critical insights into its conformational preferences and stability under various conditions. Understanding these properties is essential for optimizing its use in both laboratory settings and industrial applications.
Looking ahead, ongoing research is focused on exploring the stereochemical properties of this compound. Stereoisomerism can significantly influence biological activity; therefore, elucidating the stereochemical landscape of this molecule could pave the way for the development of enantiomerically pure compounds with enhanced efficacy and reduced side effects.
In conclusion, [(2,3-Dihydro-benzo[1,4]dioxin-2-ylmethyl)-methyl-amino]-acetic acid (CAS No. 1156152-73-6) stands as a prime example of how complex molecular architectures can be harnessed for diverse applications across science and industry. Its unique structure and promising biological profile make it a subject of continued interest for researchers worldwide.
1156152-73-6 ([(2,3-Dihydro-benzo[1,4]dioxin-2-ylmethyl)-methyl-amino]-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)